Cas no 1337790-10-9 (3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine)

• Product Name: 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine
• CAS No: 1337790-10-9
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6177276
• PubChem ID: 82646356
• Update Time: 2025-10-28

3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine
• EN300-1930466
• 1337790-10-9
• 3-{[2-methoxy-5-(trifluoromethyl)phenyl]methyl}piperidine

• Inchi： 1S/C14H18F3NO/c1-19-13-5-4-12(14(15,16)17)8-11(13)7-10-3-2-6-18-9-10/h4-5,8,10,18H,2-3,6-7,9H2,1H3
• InChI Key： VABLMFZHBZUXPH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CC1CNCCC1)OC)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine

Comprehensive Overview of 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1337790-10-9)

3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1337790-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a piperidine ring with a methoxy- and trifluoromethyl-substituted phenyl group. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and crop protection agents.

The growing interest in 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine is driven by its potential applications in drug discovery and precision agriculture. Researchers are exploring its role as a key building block for developing novel G-protein-coupled receptor (GPCR) modulators, which are critical in treating conditions like neurodegenerative diseases and metabolic syndromes. Additionally, its trifluoromethyl group enhances lipophilicity, improving membrane permeability—a sought-after property in modern pharmacokinetic optimization.

In the agrochemical sector, 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine is studied for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to confer resistance to metabolic degradation, extending the efficacy of crop protection products. This aligns with the global push for sustainable farming and reduced environmental impact, addressing concerns like pesticide resistance and soil health.

From a synthetic chemistry perspective, the compound’s piperidine core offers versatility for structure-activity relationship (SAR) studies. Its methoxy and trifluoromethyl substituents allow for fine-tuning electronic and steric properties, making it a favorite among medicinal chemists. Recent publications highlight its use in fragment-based drug design, where it serves as a scaffold for optimizing binding affinity and selectivity.

The demand for 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine is also reflected in patent filings and academic collaborations. Companies are investing in green chemistry approaches to synthesize this compound efficiently, minimizing waste and energy consumption. This resonates with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical industry.

For researchers and industry professionals, understanding the spectroscopic properties (e.g., NMR, HPLC) of 1337790-10-9 is crucial for quality control. Analytical methods like LC-MS are often employed to verify purity, especially given its role in high-value applications. Regulatory guidelines, such as those from the FDA and EPA, further underscore the need for rigorous characterization.

In summary, 3-{2-methoxy-5-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1337790-10-9) represents a convergence of innovation and practical utility. Its relevance spans life sciences, materials research, and industrial chemistry, making it a compound of enduring interest. As AI-driven molecular design accelerates, this molecule’s potential is poised to expand further, answering pressing challenges in human health and environmental sustainability.